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Compound of Interest

Compound Name: 4-Chlorothiophene-3-sulfonamide

Cat. No.: B13630393

Get Quote

Executive Summary
4-Chlorothiophene-3-sulfonamide (C₄H₄ClNO₂S₂) represents a strategic bioisostere of

benzene-based sulfonamides, widely utilized in Fragment-Based Drug Discovery (FBDD). Its

structural distinctiveness lies in the thiophene ring's electron-rich nature coupled with the

electron-withdrawing chlorine and sulfonamide groups. This scaffold is particularly relevant in

the design of Carbonic Anhydrase Inhibitors (CAIs), where the sulfonamide moiety acts as a

zinc-binding group (ZBG).

This guide synthesizes theoretical data with experimental protocols derived from close

structural analogs (e.g., 5-chlorothiophene-2-sulfonamide), providing a rigorous framework for

researchers handling this compound.

Chemical Identity & Structural Analysis[1][2][3][4]
The compound exists as a regioisomer of the more common 5-chlorothiophene-2-sulfonamide.

The positioning of the chloro- group at C4 and the sulfonamide at C3 creates a unique steric

and electronic environment, influencing both metabolic stability and ligand-protein binding

kinetics.
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Parameter Detail

Chemical Name 4-Chlorothiophene-3-sulfonamide

Molecular Formula C₄H₄ClNO₂S₂

Molecular Weight 197.66 g/mol

Core CAS
Not widely listed as free base; see 937640-03-4

(N-tert-butyl derivative) [1]

Common Analogs
5-Chlorothiophene-2-sulfonamide (CAS 53595-

66-7) [2]

SMILES NS(=O)(=O)c1csc(Cl)c1

Electronic Character
Electron-deficient thiophene ring due to -

SO₂NH₂ and -Cl substituents.[1]

Structural Bioisosterism
The thiophene ring offers a lower resonance energy than benzene, allowing for different pi-

stacking interactions in protein active sites. The C4-Chlorine atom serves as a lipophilic handle,

potentially filling hydrophobic pockets in enzymes like Carbonic Anhydrase II or IX.

Physicochemical Properties
Note: Values below combine predicted data for the specific isomer with experimental

benchmarks from validated analogs.
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Property Value (Predicted/Analog) Context & Causality

Physical State Crystalline Solid
Likely white to off-white

powder based on analogs [2].

Melting Point 110 – 150 °C

High intermolecular H-bonding

(sulfonamide) stabilizes the

lattice.

pKa (Sulfonamide) 9.5 – 10.2

The -SO₂NH₂ proton is acidic.

The electron-withdrawing Cl at

C4 lowers pKa relative to

unsubstituted thiophene

sulfonamide (pKa ~10.5),

enhancing ionization at

physiological pH [3].

LogP (Lipophilicity) 1.5 – 2.0

Moderate lipophilicity. The Cl

atom increases LogP by ~0.7

units compared to the non-

chlorinated scaffold, aiding

membrane permeability.

Solubility (Water) Low (< 0.5 mg/mL)

Poor aqueous solubility due to

the lipophilic thiophene/Cl

motif.

Solubility (Organic) High
Soluble in DMSO, DMF,

Methanol, and Ethyl Acetate.

H-Bond Donors 1 (NH₂)
Critical for Zinc coordination in

metalloenzymes.

H-Bond Acceptors 3 (O, O, N)
Sulfonyl oxygens act as weak

acceptors.

Synthetic Route & Experimental Protocols
The synthesis of 4-chlorothiophene-3-sulfonamide presents a regioselectivity challenge.

Direct chlorosulfonation of 3-chlorothiophene often yields mixtures. A more robust route
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involves the protection of the C2 position or starting from 3,4-dichlorothiophene.

Synthesis Workflow (Visualized)
The following diagram outlines a self-validating synthetic pathway derived from standard

thiophene chemistry.

3-Chlorothiophene Chlorosulfonation
(ClSO3H, -5°C)

Electrophilic Subst. Intermediate:
Sulfonyl Chloride

Regioisomer Separation Ammonolysis
(NH4OH, 0°C)

Nucleophilic Attack 4-Chlorothiophene-
3-sulfonamide

Crystallization

Click to download full resolution via product page

Caption: Figure 1. Synthetic pathway emphasizing the critical regioselective chlorosulfonation

step.

Characterization Protocol
To ensure scientific integrity, the following characterization steps are mandatory for every

batch.

HPLC Purity Assessment:

Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 3.5 µm).

Mobile Phase: Gradient A (0.1% Formic Acid in Water) / B (Acetonitrile). 5% B to 95% B

over 10 min.

Detection: UV at 254 nm (aromatic) and 220 nm (amide bond).

Acceptance Criteria: >95% purity by area integration.

NMR Validation (¹H-NMR in DMSO-d₆):

Look for the diagnostic singlet or doublet of the thiophene protons.

Sulfonamide Protons: Broad singlet around 7.2–7.8 ppm (exchangeable with D₂O).
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Thiophene Protons: Two distinct signals (if C2 and C5 are unsubstituted) or one singlet if

C2/C5 are substituted. For 4-chloro-3-sulfonamide, expect signals for H2 and H5 with

characteristic thiophene coupling constants (J ~3-5 Hz).

Biological Relevance: Carbonic Anhydrase
Inhibition
Sulfonamides are the primary class of Carbonic Anhydrase (CA) inhibitors.[2] The 4-
chlorothiophene-3-sulfonamide scaffold acts as a "head group" that binds to the catalytic

Zinc ion.

Mechanism of Action
The deprotonated sulfonamide nitrogen (SO₂NH⁻) coordinates directly to the Zn²⁺ ion in the

enzyme's active site, displacing the catalytic water molecule/hydroxide ion and thereby

blocking the hydration of CO₂.[2]
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Caption: Figure 2. Pharmacodynamic mechanism of sulfonamide-mediated Zinc coordination.

Stability & Handling
Thermal Stability: Stable up to ~110°C. Avoid prolonged exposure to temperatures >150°C

to prevent desulfonation.

Hydrolytic Stability: The sulfonamide bond is robust against hydrolysis in neutral and slightly

acidic conditions. Strong bases at high temperatures may cause hydrolysis to the sulfonic

acid.

Storage: Store in a cool, dry place (2-8°C recommended for long-term reference standards)

under inert atmosphere (Argon/Nitrogen) to prevent oxidative degradation of the thiophene

ring.

References
Molaid Chemicals. (2025). 4-Chloro-N-(1,1-dimethylethyl)-3-thiophenesulfonamide (CAS

937640-03-4) Data. Retrieved from [Link]

PubChem. (2025).[1][3][4] Compound Summary: Thiophene-2-sulfonamide analogs.

Retrieved from [Link]

Supuran, C. T. (2008). Carbonic anhydrases: novel therapeutic applications for inhibitors and

activators. Nature Reviews Drug Discovery. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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